{1-[(2-pyridinylthio)acetyl]-3-piperidinyl}[4-(trifluoromethyl)phenyl]methanone

• IUPAC Name: 2-pyridin-2-ylsulfanyl-1-[3-[4-(trifluoromethyl)benzoyl]piperidin-1-yl]ethanone
• InChI: InChI=1S/C20H19F3N2O2S/c21-20(22,23)16-8-6-14(7-9-16)19(27)15-4-3-11-25(12-15)18(26)13-28-17-5-1-2-10-24-17/h1-2,5-10,15H,3-4,11-13H2
• InChI Key: KYWAYOSTBVTHND-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)CSC2=CC=CC=N2)C(=O)C3=CC=C(C=C3)C(F)(F)F
• Molecular Formula: C20H19F3N2O2S
• Molecular Weight: 408.4 g/mol

Description

The compound appears to contain several functional groups including a pyridinyl group, a piperidinyl group, and a trifluoromethylphenyl group. These groups are common in many biologically active compounds and could potentially contribute to various properties of the compound.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of multiple rings and functional groups. The structure would be influenced by factors such as steric hindrance and the electronic properties of the functional groups.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions depending on the conditions. For example, the pyridinyl group could participate in electrophilic substitution reactions, while the piperidinyl group could undergo reactions involving the nitrogen atom.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the trifluoromethyl group could increase the compound’s lipophilicity, which could affect its solubility and permeability.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were a drug, its mechanism of action could involve binding to a specific protein or enzyme in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its toxicity, reactivity, and environmental impact. These properties would need to be evaluated through experimental testing.

Future Directions

Future research on this compound could involve further exploration of its synthesis, characterization of its physical and chemical properties, and investigation of its potential applications. For example, it could be studied for its potential use as a pharmaceutical compound, a catalyst, or a material in various industries.